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Compound of Interest

Compound Name: 2-Amino-5-phenyl-3-furonitrile

Cat. No.: B081530

An In-depth Technical Guide to 2-Amino-5-
phenyl-3-furonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-5-phenyl-3-furonitrile is a heterocyclic organic compound with potential applications
in medicinal chemistry and materials science. This technical guide provides a summary of its
known physical and chemical properties. However, a comprehensive analysis is currently
limited by the scarcity of publicly available experimental data. While general characteristics can
be inferred from its structure, specific quantitative data on properties such as melting point,
solubility, and spectral characteristics, as well as detailed experimental protocols for its
synthesis and biological activity, remain largely unreported in the scientific literature.

Chemical and Physical Properties

2-Amino-5-phenyl-3-furonitrile, with the CAS number 14742-32-6, is described as a solid,
pale to light yellow crystalline substance[1]. Its structure, featuring a furan ring substituted with
an amino, a phenyl, and a nitrile group, suggests it possesses aromatic properties and
potential for hydrogen bonding, which would influence its solubility and reactivity[1].

Tabulated Physical and Chemical Data
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A summary of the available quantitative data for 2-Amino-5-phenyl-3-furonitrile is presented
in Table 1. It is important to note that crucial experimental values for melting point, specific
solubility, and pKa are not readily available in the reviewed literature.

Property Value Source(s)
Molecular Formula C11HsN20 [1]
Molecular Weight 184.19 g/mol [2]
Boiling Point 196-197 °C [3]
Flash Point 196 °C [4]
Appearance Pallz to light yellow crystalline o

soli

) 95% (as commercially
Purity _ [2]
available)

Note: The lack of comprehensive experimental data necessitates further research to fully
characterize this compound.

Experimental Protocols

A detailed, peer-reviewed experimental protocol for the synthesis of 2-Amino-5-phenyl-3-
furonitrile is not currently available in the public domain. One commercial source suggests a
possible synthetic route involving the reaction of 2,4,6-trichloropyrimidine with
phenylacetonitrile and sodium hydroxide in water[4]. However, the chemical plausibility of this
reaction for the formation of a furan ring is questionable and may be an error in the source
documentation.

Established synthetic methodologies for related 2-aminofuran derivatives often involve multi-
step sequences or specific cyclization reactions. The development of a reliable and
reproducible synthesis protocol for 2-Amino-5-phenyl-3-furonitrile is a critical area for future
research.

Reactivity and Stability
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The chemical structure of 2-Amino-5-phenyl-3-furonitrile suggests several potential areas of
reactivity:

e The amino group can act as a nucleophile and participate in reactions such as acylation,
alkylation, and diazotization. It also has the capacity for hydrogen bonding[1].

e The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine.

e The furan ring, being an electron-rich aromatic system, can undergo electrophilic
substitution[1].

e The phenyl group can also undergo electrophilic aromatic substitution, with the substitution
pattern being influenced by the furan ring.

Information regarding the compound's stability, storage conditions, and incompatibilities is
limited. Standard laboratory practices for handling fine chemicals should be followed.

Spectral Data

No specific experimental spectral data (*H NMR, 13C NMR, FT-IR, Mass Spectrometry) for 2-
Amino-5-phenyl-3-furonitrile has been found in the surveyed literature. For a structurally
related compound, 2-Amino-4,5-diphenyl-3-furonitrile, *H NMR and *3C NMR spectra are
available and could provide a basis for predicting the spectral characteristics of the title
compound. However, direct experimental verification is essential for accurate characterization.

Biological Activity and Signaling Pathways

There is no published research detailing the biological activity of 2-Amino-5-phenyl-3-
furonitrile or its involvement in any cellular signaling pathways. While furan and aminonitrile
moieties are present in various biologically active molecules, the specific activity of this
compound remains to be investigated. Future research could explore its potential as an anti-
inflammatory, anti-cancer, or anti-microbial agent, among other possibilities.

Logical Workflow for Future Research

To address the current knowledge gaps, a structured research workflow is proposed. This
workflow outlines the necessary steps to fully characterize the physical, chemical, and
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biological properties of 2-Amino-5-phenyl-3-furonitrile.
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Caption: Proposed workflow for the comprehensive characterization of 2-Amino-5-phenyl-3-
furonitrile.

Conclusion

2-Amino-5-phenyl-3-furonitrile is a chemical compound with a structure that suggests
potential for further investigation in various scientific fields. However, the current body of public
knowledge is insufficient to provide a complete technical profile. This guide summarizes the
available information and highlights the significant gaps that need to be addressed through
dedicated experimental research. The proposed research workflow provides a roadmap for
future studies to fully elucidate the properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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